Cas no 586965-53-9 (1H-Imidazole-4-carbonitrile, 5-bromo-)

• Product Name: 1H-Imidazole-4-carbonitrile, 5-bromo-
• CAS No: 586965-53-9
• MF: C₄H₂BrN₃
• MW: 171.982779026031
• CID: 948896
• PubChem ID: 10329758
• Update Time: 2025-04-19

1H-Imidazole-4-carbonitrile, 5-bromo- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carbonitrile, 5-bromo-
• 5-bromo-1H-imidazole-4-carbonitrile

• Inchi： 1S/C4H2BrN3/c5-4-3(1-6)7-2-8-4/h2H,(H,7,8)
• InChI Key： QYUBMLMMDSDYNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)N=CN1

Computed Properties

• Exact Mass: 170.94321g/mol
• Monoisotopic Mass: 170.94321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų